![molecular formula C12H21N3O2 B6634765 3-[[(2-Ethylpyrazol-3-yl)methylamino]methyl]-2-methyloxolan-3-ol](/img/structure/B6634765.png)
3-[[(2-Ethylpyrazol-3-yl)methylamino]methyl]-2-methyloxolan-3-ol
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Overview
Description
3-[[(2-Ethylpyrazol-3-yl)methylamino]methyl]-2-methyloxolan-3-ol, commonly known as EPM, is a chemical compound that has been widely studied for its potential applications in scientific research. EPM is a white crystalline powder that is soluble in water and is commonly used as a reagent in biochemical and physiological experiments.
Mechanism of Action
EPM works by modulating the activity of these receptors, which can lead to changes in neuronal activity and neurotransmitter release. EPM has been shown to have both agonistic and antagonistic effects on these receptors, depending on the concentration of the compound and the specific receptor subtype.
Biochemical and Physiological Effects:
Studies have shown that EPM can have a number of biochemical and physiological effects, including reducing anxiety-like behaviors in animal models, enhancing memory and learning, and increasing the release of certain neurotransmitters in the brain.
Advantages and Limitations for Lab Experiments
One of the major advantages of EPM is its high selectivity and affinity for specific receptors in the brain, which makes it a valuable tool for studying the mechanisms of neurotransmission and neuronal signaling. However, EPM also has some limitations, including its relatively short half-life and the potential for off-target effects at higher concentrations.
Future Directions
There are a number of potential future directions for research on EPM, including exploring its potential therapeutic applications in the treatment of anxiety disorders and cognitive impairments, investigating its effects on other neurotransmitter systems in the brain, and developing more selective and potent analogs of the compound for use in research and drug development.
Synthesis Methods
EPM can be synthesized through a multi-step process that involves the reaction of 2-ethyl-3-hydroxypyrazole with formaldehyde and methylamine. The resulting intermediate is then reacted with 2-methyl-3-chlorooxolane to yield the final product.
Scientific Research Applications
EPM has been extensively studied for its potential applications in scientific research, particularly in the fields of neuroscience and pharmacology. EPM has been shown to have a high affinity for certain receptors in the brain, including the GABA-A receptor and the NMDA receptor, which are involved in the regulation of anxiety, memory, and learning.
properties
IUPAC Name |
3-[[(2-ethylpyrazol-3-yl)methylamino]methyl]-2-methyloxolan-3-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21N3O2/c1-3-15-11(4-6-14-15)8-13-9-12(16)5-7-17-10(12)2/h4,6,10,13,16H,3,5,7-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAGUKNZUDCOUID-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC=N1)CNCC2(CCOC2C)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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